Cas no 2387595-86-8 (5-ethynyl-2-azabicyclo[4.1.0]heptane;hydrochloride)

• Product Name: 5-ethynyl-2-azabicyclo[4.1.0]heptane;hydrochloride
• CAS No: 2387595-86-8
• MF: C₈H₁₂ClN
• MW: 157.640581130981
• CID: 5108356
• Update Time: 2026-03-03

5-ethynyl-2-azabicyclo[4.1.0]heptane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[4.1.0]heptane, 5-ethynyl-, hydrochloride (1:1)
• 5-ethynyl-2-azabicyclo[4.1.0]heptane;hydrochloride

• Inchi： 1S/C8H11N.ClH/c1-2-6-3-4-9-8-5-7(6)8;/h1,6-9H,3-5H2;1H
• InChI Key： BCSTZJPDMOCYRD-UHFFFAOYSA-N
• SMILES： C(C1CCNC2CC12)#C.Cl

Additional information on 5-ethynyl-2-azabicyclo[4.1.0]heptane;hydrochloride

Research Brief on 5-Ethynyl-2-azabicyclo[4.1.0]heptane Hydrochloride (CAS: 2387595-86-8)

The compound 5-ethynyl-2-azabicyclo[4.1.0]heptane hydrochloride (CAS: 2387595-86-8) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This bicyclic aziridine derivative, characterized by its strained ring system and ethynyl functional group, presents unique opportunities for drug discovery and chemical probe development. Recent studies have focused on its potential as a versatile building block for targeted covalent inhibitors and its role in modulating biological pathways through selective protein modification.

Structural analysis reveals that the azabicyclo[4.1.0]heptane core provides remarkable three-dimensional complexity, while the ethynyl group offers a handle for bioorthogonal chemistry applications. The hydrochloride salt form (2387595-86-8) demonstrates improved solubility and stability compared to the free base, making it particularly valuable for biological studies. Recent synthetic approaches have optimized routes to this compound with enhanced yields and purity, addressing previous challenges in the preparation of strained aziridine-containing systems.

In medicinal chemistry applications, researchers have successfully incorporated 5-ethynyl-2-azabicyclo[4.1.0]heptane hydrochloride into covalent inhibitor designs targeting cysteine residues in various disease-relevant proteins. The compound's ability to undergo selective ring-opening reactions with nucleophilic amino acids while maintaining stability toward other biological nucleophiles makes it particularly attractive for therapeutic development. Recent studies have demonstrated its utility in creating irreversible inhibitors with improved selectivity profiles compared to traditional electrophilic warheads.

Mechanistic studies published in the past year have elucidated the compound's reactivity patterns in biological systems. The strained aziridine ring undergoes selective opening upon interaction with target thiols, while remaining stable toward hydrolysis and other potential side reactions. This controlled reactivity has enabled researchers to develop highly specific probes for protein labeling and activity-based protein profiling applications. The hydrochloride salt form has shown particular advantages in maintaining compound stability during storage and handling in biological assays.

Emerging applications extend beyond covalent inhibition, with recent reports demonstrating the compound's utility in chemical biology tool development. The ethynyl group allows for subsequent modification via click chemistry, enabling the creation of multifunctional probes. Researchers have successfully employed this strategy to develop activity-based probes for studying enzyme function and cellular pathways. The combination of covalent target engagement and subsequent labeling capability makes this compound uniquely valuable for modern chemical biology research.

Safety and toxicology assessments of 5-ethynyl-2-azabicyclo[4.1.0]heptane hydrochloride have progressed significantly in recent months. While the compound shows promising selectivity in biochemical assays, comprehensive evaluation of its cellular and in vivo properties continues. Recent optimization efforts have focused on improving the pharmacokinetic properties of derivatives while maintaining the desired covalent binding characteristics. These developments suggest growing potential for translation into therapeutic candidates targeting challenging disease targets.

The current research landscape indicates that 5-ethynyl-2-azabicyclo[4.1.0]heptane hydrochloride represents a valuable addition to the medicinal chemist's toolbox. Its unique combination of structural features and controlled reactivity continues to inspire innovative applications in drug discovery and chemical biology. As synthetic methods become more robust and biological understanding deepens, we anticipate seeing expanded utilization of this scaffold in both academic and industrial research settings.